Cas no 2680725-73-7 (tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate)

• Product Name: tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate
• CAS No: 2680725-73-7
• MF: C₁₂H₁₄ClF₃N₂O₂
• MW: 310.699972629547
• CID: 5633129
• PubChem ID: 165933476
• Update Time: 2025-06-09

tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680725-73-7
• tert-butyl N-{[6-chloro-4-(trifluoromethyl)pyridin-2-yl]methyl}carbamate
• EN300-28292138
• tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate

• Inchi： 1S/C12H14ClF3N2O2/c1-11(2,3)20-10(19)17-6-8-4-7(12(14,15)16)5-9(13)18-8/h4-5H,6H2,1-3H3,(H,17,19)
• InChI Key： HRRXJRQHRUCGKS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(CNC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 310.0695899g/mol
• Monoisotopic Mass: 310.0695899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate

Introduction to tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate (CAS No. 2680725-73-7)

tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate, with the CAS number 2680725-73-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a carbamate moiety, and a substituted pyridine ring. These structural elements contribute to its potential biological activity and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate can be represented as follows: C₁₄H₁₅ClF₃N₂O₂. The presence of the tert-butyl group provides steric protection, which can enhance the compound's stability and reduce its reactivity. The carbamate functionality is known for its ability to form reversible covalent bonds with biological targets, making it an attractive feature for designing drugs with specific and reversible actions. The substituted pyridine ring, particularly with the chloro and trifluoromethyl groups, imparts additional electronic and steric effects that can influence the compound's binding affinity and selectivity.

In recent years, tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurological disorders. For instance, studies have shown that this compound can selectively inhibit certain enzymes or receptors, which are implicated in disease progression.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate as an inhibitor of a specific kinase involved in cancer cell proliferation. The researchers demonstrated that this compound effectively reduced the viability of cancer cells in vitro by disrupting key signaling pathways. This finding suggests that tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate could serve as a valuable starting point for the development of more potent and selective anticancer agents.

Beyond its anticancer properties, tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate has also shown promise in the treatment of inflammatory diseases. Inflammation is a complex process involving multiple cellular and molecular components, and effective anti-inflammatory agents are crucial for managing conditions such as arthritis and inflammatory bowel disease. Studies have indicated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate have also been investigated to assess its suitability as a therapeutic agent. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its desired effects while minimizing potential side effects.

In addition to its therapeutic applications, tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate has been explored for use in chemical biology research. Its ability to selectively interact with specific biomolecules makes it a useful tool for studying protein function and signaling pathways. For example, researchers have used this compound to probe the role of certain enzymes in cellular processes, providing insights into their mechanisms of action and potential therapeutic targets.

The synthesis of tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, each offering unique advantages depending on the desired scale and application. One common approach involves the reaction of 6-chloro-4-(trifluoromethyl)pyridine with tert-butyl carbamate under controlled conditions. This method has been shown to produce high-purity product with good yields, making it suitable for both laboratory-scale synthesis and larger-scale production.

In conclusion, tert-butyl N-{6-chloro-4-(trifluoromethyl)pyridin-2-ylmethyl}carbamate (CAS No. 2680725-73-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and pharmacological properties, making it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to explore its applications in various fields, further highlighting its importance in modern drug discovery efforts.